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Introduction

o-Phenylenediamine dihydrochloride (OPD) is a widely used water-soluble chromogenic
substrate for horseradish peroxidase (HRP) in Enzyme-Linked Immunosorbent Assay (ELISA)
procedures.[1][2][3] In the presence of HRP and hydrogen peroxide (H20:2), OPD is oxidized to
produce a soluble, yellow-orange product, 2,3-diaminophenazine.[1][4] The intensity of the
color is proportional to the amount of HRP activity, which in turn corresponds to the quantity of
the analyte in the sample. The color development can be measured spectrophotometrically at
450 nm.[1][5] The reaction can be terminated by the addition of an acid, such as 3 M H2SOa or
3 M HCI, which changes the product's color and shifts the absorbance maximum to 492 nm.[1]

[4]16]

Safety Precautions

e 0-Phenylenediamine (OPD): OPD is a potential mutagen and should be handled with
extreme care.[1][7] Always consult the Safety Data Sheet (SDS) before use.[2][4] Wear
appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and safety
goggles.[7] Avoid inhalation of dust and direct contact with skin.[7][8]

o Hydrogen Peroxide (H202): 30% Hydrogen peroxide is a strong oxidizer and can cause skin
and eye burns.[7] It should be handled in a fume hood.[7]
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e Waste Disposal: Dispose of OPD waste according to local, regional, and national
regulations.[7]

Reagents and Materials

e 0-Phenylenediamine dihydrochloride (OPD) powder or tablets
o Dibasic sodium phosphate (NazHPOa)

« Citric acid

e 30% Hydrogen peroxide (H202)

o Sulfuric acid (H2S0a4) or Hydrochloric acid (HCI)

» Deionized or distilled water

e pH meter

» Vortex mixer

o Graduated cylinders and pipettes

o Amber bottle or a container protected from light[8]

Experimental Protocols

Two primary protocols are provided: preparation from individual components and preparation
using a convenient all-in-one tablet set.

Protocol 1: Preparation from Individual Components

This protocol involves preparing the substrate buffer and then dissolving the OPD and adding
hydrogen peroxide.

Part A: Preparation of 0.05 M Phosphate-Citrate Buffer (pH 5.0)

o To prepare 100 mL of the buffer, combine the following reagents:
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o 25.7 mL of 0.2 M dibasic sodium phosphate[1][2]
o 24.3 mL of 0.1 M citric acid[1][2]

o 50 mL of deionized water[1][2]

e Mix the solution thoroughly.
 Verify the pH with a calibrated pH meter and adjust to pH 5.0 if necessary.[1][2]

» Alternative: Commercially available phosphate-citrate buffer tablets can be dissolved in
deionized water according to the manufacturer's instructions to yield a 0.05 M, pH 5.0 buffer.

[11[6]
Part B: Preparation of Final OPD Substrate Solution
o Allow OPD powder or tablets to reach room temperature before use.[1][9]

» Weigh out the appropriate amount of OPD to achieve a final concentration of 0.4 mg/mL. For
example, to prepare 25 mL of solution, dissolve one 10 mg OPD tablet.[1]

e Add the OPD to the prepared 0.05 M phosphate-citrate buffer (pH 5.0). Do not touch the
tablets with your fingers.[1]

» Vortex the solution until the OPD is completely dissolved.[1]

o Immediately before use, add 40 uL of fresh 30% hydrogen peroxide (H202) for every 100 mL
of substrate solution.[1][2][4][6]

Protect the solution from light and use it within one hour for best results.[8]

Protocol 2: Preparation Using a Commercial All-in-One
Tablet Set (e.g., SIGMAFAST™ OPD)

These kits provide pre-measured tablets containing OPD, a urea hydrogen peroxide source,
and buffer components, simplifying the preparation process.[8]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/252/397/p1526pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/252/397/p1526pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/252/397/p1526pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/252/397/p1526pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://images10.newegg.com/UploadFilesForNewegg/itemintelligence/Pacon/p6912dat1470276631747.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://images10.newegg.com/UploadFilesForNewegg/itemintelligence/Pacon/p8412dat1449577829704.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/252/397/p1526pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/024/p5412pis.pdf
https://images10.newegg.com/UploadFilesForNewegg/itemintelligence/Pacon/p6912dat1470276631747.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Allow the foil-packaged tablets (one OPD tablet and one urea hydrogen peroxide tablet) to
reach room temperature.[8]

» For each set of tablets, add them to 20 mL of deionized water in an amber bottle.[8][10]
Avoid skin contact with the tablets.[8]

» Vortex until the tablets are fully dissolved.[8]

e The substrate solution is now ready for use. Protect it from light and use it within one hour.[8]

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative parameters for the preparation and use of
OPD substrate solution.
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Parameter

Value

Notes

Buffer Composition

0.05 M Phosphate-Citrate

pH is critical for optimal

enzyme activity.[1][8]

Buffer pH

5.0

Adjust if necessary.[1][2]

OPD Concentration

0.4 - 0.5 mg/mL

A typical working

concentration.[1][5][8]

H202 (30%) Volume

40 pL per 100 mL buffer

Add fresh, immediately before
use.[1][2][6]

ELISA Incubation Volume

200 pL per well

Typical volume for a 96-well
plate.[1][8]

Incubation Time

30 minutes

Incubation should be done in
the dark.[1][6][8]

Incubation Temperature

Room Temperature

Stop Solution

3 M H2S0a4 or 3 M HCI

Add 50 pL per 200 pL of

reaction solution.[1][8]

For reading the reaction

Absorbance (Kinetic) 450 nm _ _
without a stop solution.[1][4]
) For reading the reaction after
Absorbance (Endpoint) 492 nm ) )
adding a stop solution.[1][3][4]
] . Prepared substrate solution is
Solution Stability <1 hour ] -
light-sensitive.[8][10]
Protect from light, heat, and
Tablet Storage 2-8°C

moisture.[1][9]

General ELISA Procedure with OPD Substrate

» After completing all incubation steps with antibodies and washing the microplate wells
thoroughly, you are ready to add the substrate.

» Prepare the OPD Substrate Solution as described in Protocol 1 or 2 immediately before use.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/252/397/p1526pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://search.cosmobio.co.jp/cosmo_search_p/search_gate2/docs/ICN_/195379.20050916.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/252/397/p1526pis-mk.pdf
https://images10.newegg.com/UploadFilesForNewegg/itemintelligence/Pacon/p6912dat1470276631747.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://images10.newegg.com/UploadFilesForNewegg/itemintelligence/Pacon/p6912dat1470276631747.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/024/p5412pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://www.thermofisher.com/tw/zt/home/life-science/antibodies/immunoassays/elisa-kits/elisa-enzyme-substrates.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/024/p5412pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/671/455/p9187pis-ms.pdf
https://www.biocompare.com/Product-Reviews/581279-Ready-to-use-OPD-tablets-set-for-ELISA/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/118/841/p8287dat-mk.pdf
https://images10.newegg.com/UploadFilesForNewegg/itemintelligence/Pacon/p8412dat1449577829704.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Add 200 pL of the freshly prepared OPD Substrate Solution to each well.[1][8]

 Incubate the plate at room temperature for approximately 30 minutes. The plate must be
protected from direct light during this incubation.[1][6]

o Endpoint Assay: Stop the reaction by adding 50 puL of 3 M H2SOa4 or 3 M HCI to each well.[1]
[8] The color will change from yellow-orange to a more stable color.

* Read the absorbance of the wells on a microplate reader. Use a wavelength of 492 nm for
stopped reactions or 450 nm for kinetic (non-stopped) assays.[1][5][6]

Visualization of the Experimental Workflow

The following diagram illustrates the workflow for preparing the OPD substrate solution from
individual components as detailed in Protocol 1.
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Part A: Prepare 0.05M Phosphate-Citrate Buffer

[ 0.2M Dibasic ] . . -
Sodium Phosphate 0.1M Citric Acid

Combine & Mix

Adjust pH to 5.0

Part B: Prepare Final OPD Substrate Solution

OPD Tablet/Powder
(0.4 mg/mL)

Phosphate-Citrate
Buffer Ready

a

30% H202

Add & Dissolve OPD (Fresh)

Add H202
(Immediately before use)

Final OPD Substrate
Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing OPD substrate solution for ELISA.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b147417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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